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Compound of Interest

Compound Name: Terbuchlor

Cat. No.: B1295756

A Note on "Terbuchlor": The herbicide "Terbuchlor" is a chloroacetanilide herbicide used for
the control of broad-leaved and annual grassy weeds in crops such as rice and cereals[1][2].
Its mechanism of action involves the inhibition of very long-chain fatty acid (VLCFA)
biosynthesis, which disrupts cell division and growth in susceptible plants[1]. However, publicly
available information and field application studies for Terbuchlor are limited, and it is not as
widely commercialized as other herbicides[2].

Given the similarity in name and the user's focus on cereal crops, it is plausible that the
intended topic was Terbuthylazine, a widely used triazine herbicide. The following application
notes and protocols will, therefore, focus on Terbuthylazine, for which extensive research and
field data are available.

Terbuthylazine: Field Application in Cereal Crops

Terbuthylazine is a selective herbicide used for the pre-emergence and post-emergence control
of a broad spectrum of annual broadleaf and grass weeds in various crops, including maize
and sorghum[3]. It is a member of the triazine family and acts by inhibiting photosynthesis at
photosystem II.

Data Presentation: Efficacy of Terbuthylazine in Cereal
Crops

The following tables summarize quantitative data from field studies on the efficacy of
Terbuthylazine for weed control in maize.
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Table 1: Efficacy of Terbuthylazine Against Various Weed Species in Maize

Application Application Weed Control

Weed Species ] ) Reference
Type Rate (g a.i./ha) Efficacy (%)
Waterhemp Pre-emergence Not Specified 95
Giant foxtail Pre-emergence Not Specified 92
Commelina
] Post-emergence 1200 91.3
benghalensis

Broadleaf weeds

Post-emergence Not Specified up to 93.8
(general)
Grasses

Post-emergence 1000 - 1200 up to 87.5
(general)
Common » -

Not Specified Not Specified > 85
lambsquarters
Redroot pigweed  Not Specified Not Specified > 85

Table 2: Impact of Terbuthylazine Application on Maize Yield

Application Application Yield Increase

Crop Reference
Type Rate (%)

Maize Pre-emergence Not Specified 7

1.8 - 2 L/ha of A-
Maize Not Specified Maize-ing (50% 33
SC)

Experimental Protocols

Detailed methodologies for key experiments involving the application of Terbuthylazine in
cereal crops are outlined below.

1. Protocol for Pre-emergence and Post-emergence Herbicide Efficacy Trial in Maize
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o Objective: To evaluate the efficacy of Terbuthylazine for weed control and its selectivity on

maize.

» Experimental Design:

o Randomized complete block design with four replications.

o Plot size: Typically 4 rows, 6 meters long.

o Crop: Maize (variety specified), sown at a specified seed depth (e.g., 5 cm).

» Herbicide Application:

o Pre-emergence Application: Applied within two days of sowing to a soil surface that is
relatively flat and free of clods and trash. Application can be made to moist soil or when
rain is imminent.

o Post-emergence Application: Applied when maize is at the V4-V5 stage and weeds are at
the 2-5 leaf stage.

o Equipment: A CO2-pressurized backpack sprayer equipped with flat fan nozzles (e.g.,
AIXR 110.015) calibrated to deliver a specific volume (e.g., 150 L/ha) at a constant
pressure.

o Treatments: Include a range of Terbuthylazine application rates, a standard herbicide for
comparison, and an untreated control.

o Data Collection:

o Weed Control Assessment: Visual assessment of weed control for each species at specific
intervals (e.g., 7, 14, 21, 28, and 35 days after application) using a scale of 0% (no
control) to 100% (complete control).

o Crop Phytotoxicity: Visual assessment of crop injury at the same intervals using a scale of
0% (no injury) to 100% (crop death).

o Weed Density and Dry Weight: In some studies, weed density (plants/m?2) and dry weight
(g/m?) are determined by harvesting weeds from a quadrat in each plot.
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o Crop Yield: At maturity, ears from the central rows of each plot are harvested, and grain
yield is determined, adjusting for moisture content.

 Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and treatment
means are compared using a suitable test (e.g., Tukey's test at p < 0.05).

2. Protocol for Residue Analysis of Terbuthylazine in Soil and Plant Tissues

» Objective: To determine the concentration of Terbuthylazine and its metabolites in soil and
plant samples.

o Sample Collection:

o Soil: Soil cores are collected from different depths at various time points after herbicide
application.

o Plant: Plant tissues (leaves, stems, roots, grains) are collected at different growth stages.
o Extraction:

o The specific extraction method will depend on the sample matrix. A common technique is
QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

» Analytical Method:

o High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):
This is a common and sensitive method for the quantification of Terbuthylazine and its
metabolites.

o Gas Chromatography-Mass Spectrometry (GC-MS): Can also be used for the analysis of
triazine herbicides.

o Metabolite Identification: High-resolution mass spectrometry can be used to identify and
characterize the structure of metabolites in plant and soil samples.

Mandatory Visualization

Signaling Pathway of Terbuthylazine's Mode of Action
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Caption: Mode of action of Terbuthylazine in inhibiting photosynthesis.

Experimental Workflow for Herbicide Efficacy Study
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Caption: General workflow for a field study on herbicide efficacy.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1295756?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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